Cas no 30492-56-9 (ethyl 2-(diethoxyphosphoryl)acetate)

• Product Name: ethyl 2-(diethoxyphosphoryl)acetate
• CAS No: 30492-56-9
• MF: C₈H₁₇O₅P
• MW: 224.191344022751
• MDL: MFCD18909710
• CID: 321090
• PubChem ID: 121720
• Update Time: 2025-06-14

ethyl 2-(diethoxyphosphoryl)acetate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(ethoxyacetyl)-, diethyl ester (8CI,9CI)
• TRIETHYL PHOSPHONOACETATE
• 2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester
• AGN-PC-0035VA
• CTK1F9132
• Diethyl (ethoxyacetyl)phosphonate
• diethyl ethoxycarbonylisobutylenephosphonate
• Diethyl ethoxycarbonylmethanephosphonate
• ethyl 2-(diethoxyphosphoryl)-3-methylbut-2-enoate
• Diethyl (2-ethoxyacetyl)phosphonate
• EINECS 250-217-1
• 30492-56-9
• SCHEMBL22836427
• NS00050767
• 1-diethoxyphosphoryl-2-ethoxyethanone
• CS-W001531
• DTXSID10952809
• AKOS015950708
• Phosphonic acid, (ethoxyacetyl)-, diethyl ester (8CI,9CI)
• SY253806
• MFCD18909710
• Diethyl(ethoxyacetyl)phosphonate
• Phosphonic acid, (ethoxyacetyl)-, diethyl ester
• CNRJHNUKTBRUGP-UHFFFAOYSA-N
• DTXCID001380883
• DIETHYL 2-ETHOXYACETYLPHOSPHONATE
• ethyl 2-(diethoxyphosphoryl)acetate

• MDL： MFCD18909710
• Inchi： 1S/C8H17O5P/c1-4-11-7-8(9)14(10,12-5-2)13-6-3/h4-7H2,1-3H3
• InChI Key： CNRJHNUKTBRUGP-UHFFFAOYSA-N
• SMILES： P(C(COCC)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 224.08141
• Monoisotopic Mass: 224.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.13 g/mL at 25 °C(lit.)
• Melting Point: -24 °C
• Boiling Point: 142-145 °C9 mm Hg(lit.)
• Flash Point: 105 °C
• Refractive Index: n20/D 1.431(lit.)
• PSA: 61.83

ethyl 2-(diethoxyphosphoryl)acetate Security Information

• Hazardous Material transportation number：UN 3082 9
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： 61
• RTECS：AG9800000
• Hazardous Material Identification：
• Risk Phrases：R51/53

Additional information on ethyl 2-(diethoxyphosphoryl)acetate

Comprehensive Overview of Ethyl 2-(Diethoxyphosphoryl)acetate (CAS No. 30492-56-9): Properties, Applications, and Industry Trends

Ethyl 2-(diethoxyphosphoryl)acetate (CAS No. 30492-56-9) is a versatile organophosphorus compound widely utilized in organic synthesis, pharmaceuticals, and agrochemical industries. Its molecular structure, featuring a phosphoryl group and an ester moiety, enables unique reactivity patterns, making it a valuable intermediate for Michael additions, Horner-Wadsworth-Emmons reactions, and other carbon-carbon bond-forming processes. The compound's CAS number 30492-56-9 is frequently searched in chemical databases, reflecting its significance in research and industrial applications.

Recent trends highlight growing interest in sustainable synthesis and green chemistry approaches involving ethyl 2-(diethoxyphosphoryl)acetate. Researchers are exploring its role in catalytic systems and biodegradable materials, aligning with global demands for eco-friendly alternatives. Questions like "How to synthesize ethyl 2-(diethoxyphosphoryl)acetate?" or "What are the alternatives to phosphate esters?" are increasingly common in AI-driven search queries, underscoring the need for detailed technical insights.

The compound's physical properties—such as its clear liquid appearance, moderate boiling point, and solubility in polar solvents—are critical for formulation chemists. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for quality control, particularly in pharmaceutical-grade batches. Industry forums often discuss "optimization of ethyl 2-(diethoxyphosphoryl)acetate purification" or "scaling production for industrial use," indicating practical challenges in large-scale applications.

In agrochemicals, ethyl 2-(diethoxyphosphoryl)acetate serves as a precursor for herbicides and plant growth regulators. Its ability to modify bioactive molecules has spurred innovations in crop protection, addressing food security concerns. Meanwhile, the pharmaceutical sector leverages its chiral derivatives for drug development, particularly in kinase inhibitors and antiviral agents. Searches for "phosphonate-based drug delivery" or "CAS 30492-56-9 safety data" reflect multidisciplinary interest.

Regulatory compliance and handling guidelines for CAS No. 30492-56-9 are frequently updated, with emphasis on storage stability and compatibility with other reagents. Technical bulletins often address "compatibility of ethyl 2-(diethoxyphosphoryl)acetate with metal catalysts"—a topic relevant to catalytic hydrogenation processes. The compound's stability under inert atmospheres and sensitivity to hydrolysis are key considerations for laboratory protocols.

Emerging applications in material science, such as flame-retardant polymers and coating additives, further expand the utility of ethyl 2-(diethoxyphosphoryl)acetate. Patent analyses reveal its incorporation into self-healing materials and conductive polymers, driven by demand for smart materials. These innovations respond to searches like "phosphoryl acetate derivatives in nanotechnology" or "advanced material synthesis using CAS 30492-56-9."

In conclusion, ethyl 2-(diethoxyphosphoryl)acetate (CAS No. 30492-56-9) remains a cornerstone in synthetic chemistry, with expanding roles in sustainability and advanced materials. Its multifunctional reactivity and adaptability to modern industrial needs ensure continued relevance, as evidenced by persistent academic and commercial inquiry.